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Compound of Interest

Compound Name: Asaprol

Cat. No.: B12789150 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.

This document provides a comprehensive, step-by-step guide to the safe disposal of Asaprol
(also known as Abrastol or Calcinaphthol), ensuring the protection of personnel and the

environment.

Disclaimer: No specific Safety Data Sheet (SDS) for Asaprol (calcium 2-hydroxy-1-

naphthalenesulfonate) was located. The following guidance is synthesized from safety data for

structurally related compounds, including calcium hydroxide and sodium 2-

naphthalenesulfonate, as well as general laboratory chemical waste disposal protocols. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for specific disposal requirements.

Key Safety and Handling Information
Before initiating any disposal procedures, it is crucial to be aware of the potential hazards

associated with Asaprol and to use appropriate personal protective equipment (PPE). Based

on data from related compounds, Asaprol should be handled with care.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1][2][3]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[1][2][3]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[1][2]
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Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-

approved respirator.[1]

Handling and Storage:

Avoid breathing dust.[1][4]

Wash hands thoroughly after handling.[1][3]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep away from incompatible materials such as strong oxidizing agents.[4]

Quantitative Data Summary
The following table summarizes key data points for Asaprol and its related compounds. This

information is essential for a comprehensive understanding of the substance's properties.

Property

Asaprol (Calcium
2-hydroxy-1-
naphthalenesulfon
ate)

Calcium Hydroxide
Sodium 2-
naphthalenesulfon
ate

Molecular Formula C₂₀H₁₄CaO₈S₂ Ca(OH)₂ C₁₀H₇NaO₃S

Molecular Weight 486.53 g/mol 74.09 g/mol 230.22 g/mol

Appearance Reddish-white powder White powder
White to off-white

crystalline powder

Solubility in Water Soluble
Slightly soluble (1.73

g/L at 20°C)
Soluble

Hazards

Skin Irritant, Serious

Eye Damage,

Respiratory Irritant,

Harmful to aquatic life

(based on related

compounds)

Causes serious eye

damage, Skin

irritation, May cause

respiratory irritation

Causes serious eye

irritation
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Step-by-Step Disposal Protocol
The proper disposal of Asaprol involves a multi-step process designed to minimize risk and

ensure regulatory compliance.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the Asaprol waste is contaminated with other

hazardous materials. If so, it must be treated according to the hazards of all components.

Segregate the Waste: Do not mix Asaprol waste with other chemical waste streams unless

explicitly permitted by your EHS department. Keep it separate from incompatible materials.

Step 2: Waste Collection and Labeling

Container Selection: Use a chemically compatible, leak-proof container with a secure lid. The

original container is often a suitable choice if it is in good condition.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

("Asaprol" or "calcium 2-hydroxy-1-naphthalenesulfonate"), and the associated hazards

(e.g., "Irritant").

Step 3: On-Site Accumulation and Storage

Designated Area: Store the sealed and labeled waste container in a designated satellite

accumulation area.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from general

laboratory traffic.

Step 4: Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.
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Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

Step 5: Off-Site Disposal

Your EHS department will work with a licensed hazardous waste disposal company to

transport and dispose of the Asaprol waste in accordance with all local, state, and federal

regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the Asaprol disposal procedure.
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Asaprol Disposal Workflow

Start: Asaprol Waste Generated

Step 1: Identify and Segregate Waste

Step 2: Collect in Labeled, Compatible Container

Step 3: Store in Designated Satellite Accumulation Area

Step 4: Contact EHS for Pickup

Complete Disposal Paperwork

Step 5: Licensed Vendor Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Asaprol Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of Asaprol, fostering a secure working environment and safeguarding our planet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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